1-(4-Methylbenzenesulfonyl)propan-2-ol
Overview
Description
1-(4-Methylbenzenesulfonyl)propan-2-ol is a useful research compound. Its molecular formula is C10H14O3S and its molecular weight is 214.28. The purity is usually 95%.
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Scientific Research Applications
Interactions and Reactivity in Solvents
- Studies on densities and viscosities of binary mixtures involving toluene derivatives (similar in structure to the sulfonyl compound of interest) in solvents like water, ethanol, propan-1-ol, and butan-1-ol provide insights into solute-solvent interactions. These interactions, including hydrogen bonding and hydrophobic hydration, are critical for understanding the behavior of sulfonyl compounds in various environments, which can be applied in solvent selection for reactions and processes (Chunying Zhu et al., 2014).
Structural Effects on Biological Activity
- Research into the structure-activity relationship of arylsulfonamide analogs reveals how modifications to the sulfonyl group and adjacent structures can influence the pharmacological properties of molecules, such as inhibiting tumor growth. These findings are crucial for designing sulfonyl-containing compounds with optimized therapeutic benefits (J. Mun et al., 2012).
Molecular Organization and Aggregation
- Spectroscopic studies on the organization of sulfonyl-containing compounds in solvents like methanol and propan-2-ol show that these molecules can form aggregates or maintain monomeric forms depending on the solvent. This information is valuable for predicting and controlling molecular interactions in chemical formulations and processes (A. Matwijczuk et al., 2018).
Catalysis and Chemical Synthesis
- Investigations into organocatalytic reactions involving sulfonyl compounds demonstrate their potential as catalysts or reactants in synthesizing complex organic molecules, such as polysubstituted pyrroles. This highlights the role of sulfonyl groups in facilitating chemical transformations, which can be applied in material synthesis, drug development, and more (Yin Zheng et al., 2015).
Safety and Hazards
The safety information for “1-(4-Methylbenzenesulfonyl)propan-2-ol” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It may also cause drowsiness or dizziness, and prolonged or repeated exposure may cause damage to organs . The compound should be handled with appropriate safety measures, including wearing protective gloves, clothing, and eye/face protection .
Properties
IUPAC Name |
1-(4-methylphenyl)sulfonylpropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3S/c1-8-3-5-10(6-4-8)14(12,13)7-9(2)11/h3-6,9,11H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKWONTUYTTWYST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC(C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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